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Compound Focus: FH535

CAS No.: 108409-83-2

Cat. No.: S527971

Get Quote

Storage & Handling FAQ

Aspect Specification

Physical Form Solid, light yellow to yellow [1] [2]

Purity & Quality ≥99% (HPLC) [1]

Short-Term Storage +2°C to +8°C [1]

Long-Term Storage Freeze acceptable; protect from light [1]

Reconstitution Solvent DMSO [1] [2]

Solubility in DMSO 100 mg/mL [1] or 92.28 mM [2]

Reconstituted Stock Stability -20°C for 3 months [1] or 6 months [2]

Shipping Conditions Ambient temperature [1]

Troubleshooting Common Issues

Problem: Precipitate forms in stock solution.
Solution: Warm the vial gently and sonicate to re-dissolve. Ensure fresh, anhydrous DMSO is
used [2].
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Problem: Experimental results are inconsistent.
Potential Cause: Degradation of the compound due to improper storage or repeated freeze-
thaw cycles.

Solution: Prepare small, single-use aliquots of the stock solution after reconstitution. Avoid
repeated freezing and thawing. Always protect the compound from light by using amber vials or

wrapping tubes in aluminum foil [1].

Experimental Protocols & Applications

The following table summarizes key in vitro findings from the literature to guide your experimental design.

Cell Line / Model
Experimental
Finding

Effective FH535
Concentration

Key Outcome /
Mechanism

Pancreatic Cancer
(PANC-1, BxPC-3) [3]

Inhibits metastasis &

growth

20 - 40 µM ↓ Cell migration, invasion,

growth; ↑ E-cadherin

Radioresistant
Esophageal Cancer
(KYSE-150R) [4]

Reverses

radioresistance &
EMT

20 µM ↓ Nuclear β-catenin;

reverses EMT; impairs
DNA repair

Osteosarcoma (143b,
U2OS, etc.) [5]

Cytotoxic, inhibits
Wnt signaling

Varies by assay ↓ PAR-modification of
Axin2; suggests

Tankyrase inhibition

Neuronal (OGD/R-
triggered HT22) [2]

Inhibits Wnt/β-

catenin pathway

2.5 µM ↓ β-catenin & cyclin D1

expression

Core Experimental Workflow

The methodology for investigating FH535 can be summarized in the following workflow, which is

commonly used across the studies:
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Start Experiment:
Cell Seeding & Culture

FH535 Treatment

Downstream Analysis

Data Interpretation Common Analysis Methods:• Western Blot (β-catenin, E-cadherin)• Luciferase Reporter Assay (TCF/LEF activity)• RT-qPCR (Target gene expression)• Functional Assays (MTT, Colony Formation, etc.)

Click to download full resolution via product page

Detailed Protocol: Inhibiting Wnt/β-catenin Signaling [3] [4]

Cell Culture and Seeding:

Culture your chosen cell line (e.g., pancreatic cancer PANC-1, esophageal cancer KYSE-150)
in appropriate medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and

1% penicillin/streptomycin at 37°C in a 5% CO2 atmosphere [3].
Seed cells in multi-well plates for the specific assay. For protein or RNA extraction, seed at a

density of 5x10^5 cells in a 100 mm dish [4] [5]. For viability assays (MTT), seed 1x10^3 to
5x10^4 cells per well in a 96 or 24-well plate [3] [4].

FH535 Treatment:

Prepare a fresh working solution from your DMSO stock. Dilute FH535 in serum-free medium to

the desired final concentration (common range: 2.5 - 40 µM, see table above) [3] [4] [2].
Add the treatment to cells after they have adhered (e.g., 12-24 hours post-seeding). Include a

vehicle control (DMSO at the same dilution) for comparison. A typical treatment duration is 24
hours [3] [4].

Downstream Analysis (Key Assays):

Western Blotting: Confirms pathway inhibition. Extract total protein using RIPA lysis buffer.
Probe for key proteins like β-catenin (total and nuclear), E-cadherin, and Cyclin D1.
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Successful inhibition is indicated by reduced levels of nuclear β-catenin and its target genes [3]

[4] [5].
Luciferase Reporter Assay: Quantifies pathway activity. Co-transfect cells with a TCF/LEF

reporter plasmid (e.g., pTOPFLASH) and a control plasmid (e.g., pRL-SV40). After FH535
treatment, measure luciferase activity. A decrease in luminescence indicates successful

inhibition of Wnt/β-catenin transcriptional activity [3].
Functional Assays:

MTT Assay: To assess cell viability/proliferation. Add MTT reagent to cells after
treatment, incubate, and then dissolve the formed formazan crystals in DMSO. Measure

the absorbance at 490 nm [3].
Wound Healing / Transwell Invasion Assay: To study anti-metastatic effects. Create a

"wound" in a confluent cell monolayer or use Matrigel-coated transwell chambers. Treat
with FH535 and monitor cell migration into the wound or through the membrane over 24-

48 hours [3].

Mechanism of Action

FH535 is a dual-pathway inhibitor, primarily targeting the Wnt/β-catenin signaling pathway and the PPARγ/

δ pathways [1] [2]. The diagram below illustrates its role in inhibiting Wnt/β-catenin signaling, a key

mechanism explored in the cited studies.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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